Cas no 1638219-77-8 (Isoxazole, 3-chloro-5-(4-fluorophenyl)- )

• Product Name: Isoxazole, 3-chloro-5-(4-fluorophenyl)-
• CAS No: 1638219-77-8
• MF: C₉H₅ClFNO
• MW: 197.593504667282
• CID: 5252618
• Update Time: 2025-10-30

Isoxazole, 3-chloro-5-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(4-fluorophenyl)isoxazole (ACI)
• 3-Chloro-5-(4-fluorophenyl)-1,2-oxazole
• Isoxazole, 3-chloro-5-(4-fluorophenyl)-

• Inchi： 1S/C9H5ClFNO/c10-9-5-8(13-12-9)6-1-3-7(11)4-2-6/h1-5H
• InChI Key： MNVHRBCYHLDCMK-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2=CC(Cl)=NO2)=CC=1

Additional information on Isoxazole, 3-chloro-5-(4-fluorophenyl)-

Isoxazole, 3-chloro-5-(4-fluorophenyl)

The compound Isoxazole, 3-chloro-5-(4-fluorophenyl), with the CAS number 1638219-77-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This compound belongs to the isoxazole family, a class of heterocyclic compounds known for their unique chemical properties and wide-ranging applications. The structure of this molecule is characterized by a five-membered ring containing one oxygen and one nitrogen atom, with substituents at positions 3 and 5. Specifically, the chlorine atom at position 3 and the fluorophenyl group at position 5 contribute to its distinct chemical reactivity and biological activity.

Recent studies have highlighted the potential of Isoxazole, 3-chloro-5-(4-fluorophenyl) as a promising candidate in drug discovery. Researchers have explored its role as a ligand in metalloenzyme inhibition, particularly in the context of metallo-beta-lactamases, which are enzymes responsible for antibiotic resistance in bacteria. The fluorophenyl group at position 5 has been shown to enhance the molecule's ability to bind to metal ions, making it a valuable tool in combating antibiotic resistance. Furthermore, its chlorine substituent at position 3 contributes to its stability and selectivity in binding interactions.

In addition to its medicinal applications, Isoxazole, 3-chloro-5-(4-fluorophenyl) has also been investigated for its role in organic synthesis as a versatile building block. Its heterocyclic framework allows for easy functionalization, enabling the construction of complex molecular architectures. Recent advancements in catalytic methods have facilitated the synthesis of this compound on an industrial scale, making it more accessible for research and development purposes.

The synthesis of Isoxazole, 3-chloro-5-(4-fluorophenyl) typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances efficiency but also aligns with green chemistry principles by minimizing waste and energy consumption.

From a structural perspective, the molecule's isoxazole core provides a rigid framework that can be exploited for various applications. The fluorophenyl group introduces electronic effects that modulate the molecule's reactivity and solubility properties. These characteristics make it an attractive candidate for use in sensors, catalysts, and advanced materials.

Recent research has also delved into the photophysical properties of Isoxazole, 3-chloro-5-(4-fluorophenyl). Studies have shown that it exhibits fluorescence under specific conditions, suggesting its potential application in bioimaging and sensing technologies. The integration of this compound into polymer matrices has demonstrated enhanced mechanical and thermal stability, further expanding its utility in materials science.

In conclusion, Isoxazole, 3-chloro-5-(4-fluorophenyl) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, organic synthesis, and materials development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific innovation.